Ethyl 4-{[2-(methoxycarbonyl)phenyl]sulfanyl}-6-methyl-3-quinolinecarboxylate

• IUPAC Name: ethyl 4-(2-methoxycarbonylphenyl)sulfanyl-6-methylquinoline-3-carboxylate
• InChI: InChI=1S/C21H19NO4S/c1-4-26-21(24)16-12-22-17-10-9-13(2)11-15(17)19(16)27-18-8-6-5-7-14(18)20(23)25-3/h5-12H,4H2,1-3H3
• InChI Key: FFIZEFYLPWEFOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C=CC(=CC2=C1SC3=CC=CC=C3C(=O)OC)C
• Molecular Formula: C21H19NO4S
• Molecular Weight: 381.4 g/mol
• CAS No.: 477847-14-6

Description

Ethyl 4-{[2-(methoxycarbonyl)phenyl]sulfanyl}-6-methyl-3-quinolinecarboxylate is a chemical compound with the CAS Number: 477847-14-6. It has a molecular weight of 381.45. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C21H19NO4S/c1-4-26-21(24)16-12-22-17-10-9-13(2)11-15(17)19(16)27-18-8-6-5-7-14(18)20(23)25-3/h5-12H,4H2,1-3H3. This code represents the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical and Chemical Properties Analysis

The compound has a density of 1.3±0.1 g/cm3. Its boiling point is 496.7±45.0 °C at 760 mmHg. Unfortunately, the melting point is not available.

Scientific Research Applications

• Synthesis of Triazoloquinoline Derivatives :

  • Ethyl 4-{[2-(methoxycarbonyl)phenyl]sulfanyl}-6-methyl-3-quinolinecarboxylate is used in the synthesis of [1,2,3]Triazolo[1,5-a]quinoline derivatives. This process involves the reaction of methyl 2-azido-5-bromobenzoate with ethyl 4-(ethylsulfanyl)-3-oxobutanoate (Pokhodylo & Obushak, 2019).

• Synthesis of Quinoline Derivatives with Potential Therapeutic Applications :

  • The compound is involved in the synthesis of metabolites of TAK-603, a compound under clinical evaluation as a disease-modifying antirheumatic drug. This includes processes like the Friedel–Crafts reaction and Krohnke reaction, leading to novel compounds (Mizuno et al., 2006).

• Development of Zinc(II)-Specific Fluorescing Agents :

  • The compound plays a role in the synthesis of Zinquin ester and Zinquin acid, which are zinc(II)-specific fluorophores used in the study of biological zinc(II). This includes processes such as demethylation and electrophilic substitution (Mahadevan et al., 1996).

• Photochemical Reactions in Organic Chemistry :

  • Research includes the investigation of photochemical reactions of quinoline derivatives, where ethyl 4-quinolinecarboxylate is a key compound. This research aids in understanding the behavior of these compounds under various conditions (Ono & Hata, 1987).

• Synthesis of Fluoroquinolones :

  • The compound is used in synthesizing hexahydropyrrolo[1,2-a]quinolones, which are precursors of [a]-fused fluoroquinolones, indicating its role in developing new pharmaceutical agents (Tsoi et al., 2001).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H312, and H332. The precautionary statements are P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.